Cas no 163042-29-3 (Hexadecanamide,N-[(1R,2R)-2-hydroxy-2-phenyl-1-(1-pyrrolidinylmethyl)ethyl]-)

• Product Name: Hexadecanamide,N-[(1R,2R)-2-hydroxy-2-phenyl-1-(1-pyrrolidinylmethyl)ethyl]-
• CAS No: 163042-29-3
• MF: C₂₉H₅₀N₂O₂
• MW: 458.719508647919
• CID: 110109
• PubChem ID: 9933875
• Update Time: 2025-04-18

Hexadecanamide,N-[(1R,2R)-2-hydroxy-2-phenyl-1-(1-pyrrolidinylmethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide,N-[(1R,2R)-2-hydroxy-2-phenyl-1-(1-pyrrolidinylmethyl)ethyl]-
• N-[(1R,2R)-1-Hydroxy-1-phenyl-3-(pyrrolidin-1-yl)propan-2-yl]hexadecanamid
• N-[(1R,2R)-1-hydroxy-1-phenyl-3-(pyrrolidin-1-yl)propan-2-yl]hexadecanamide
• N-[(1R,2R)-2-hydroxy-2-phenyl-1-(pyrrolidin-1-ylmethyl)ethyl]hexadecanamide
• Hexadecanamide, N-[(1R,2R)-2-hydroxy-2-phenyl-1-(1-pyrrolidinylmethyl)ethyl]-
• N-[(1R,2R)-1-hydroxy-1-phenyl-3-pyrrolidin-1-ylpropan-2-yl]hexadecanamide
• 163042-29-3
• SCHEMBL12087892
• CHEMBL3596249

• Inchi： 1S/C29H50N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-22-28(32)30-27(25-31-23-18-19-24-31)29(33)26-20-15-14-16-21-26/h14-16,20-21,27,29,33H,2-13,17-19,22-25H2,1H3,(H,30,32)/t27-,29-/m1/s1
• InChI Key： JWTWRSVTLZQQAI-XRKRLSELSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@@H](CN1CCCC1)NC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 458.38700
• Monoisotopic Mass: 458.38722884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 623.253°C at 760 mmHg
• Flash Point: 330.732°C
• Refractive Index: 1.515
• PSA: 52.57000
• LogP: 7.11070